Cas no 31857-17-7 (Phenoxazin-5-ium,7-(diethylamino)-3-(ethylamino)-2-methyl-, chloride (1:1))

• Product Name: Phenoxazin-5-ium,7-(diethylamino)-3-(ethylamino)-2-methyl-, chloride (1:1)
• CAS No: 31857-17-7
• MF: C₁₉H₂₄ClN₃O
• MW: 345.866363525391
• CID: 317451
• PubChem ID: 56842405
• Update Time: 2025-04-19

Phenoxazin-5-ium,7-(diethylamino)-3-(ethylamino)-2-methyl-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenoxazin-5-ium,7-(diethylamino)-3-(ethylamino)-2-methyl-, chloride (1:1)
• 7-(Diethylamino)-3-(ethylamino)-2-methylphenoxazin-5-ium chloride
• N,N',N'-triethyl-2-methyl-phenoxazin-5-ium-3,7-diamine chloride
• EINECS 250-845-6
• 31857-17-7
• NS00084411

• Inchi： 1S/C19H23N3O.ClH/c1-5-20-16-12-19-17(10-13(16)4)21-15-9-8-14(11-18(15)23-19)22(6-2)7-3;/h8-12H,5-7H2,1-4H3;1H
• InChI Key： ZCWXVKPTNSXFSL-UHFFFAOYSA-N
• SMILES： [Cl-].O1C2C=C(C(C)=CC=2N=C2C=C/C(/C=C12)=[N+](/CC)\CC)NCC

Computed Properties

• Exact Mass: 320.9731
• Monoisotopic Mass: 345.1607901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 567
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.6Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 41.53